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Abstract

Dunnite, known systematically as ammonium picrate or Explosive D, is a high explosive
developed in the early 20th century that marked a significant advancement in munition
technology.[1][2][3] Invented by U.S. Army Major Beverly W. Dunn in 1906, its defining
characteristic was its remarkable insensitivity to shock and friction compared to its precursor,
picric acid (Lyddite).[3][4] This property made it exceptionally suitable as a bursting charge for
armor-piercing (AP) projectiles, which needed to survive the immense force of impact and
penetrate enemy armor before detonating.[5] This guide provides a detailed technical overview
of Dunnite's properties, its synthesis, and its pioneering applications in naval munitions and the
nascent field of aerial warfare, including its use in the first recorded aerial bombing in military
history.[6][7][8]

Chemical and Physical Properties

Dunnite is the ammonium salt formed from the neutralization reaction of picric acid and
ammonia.[1][3][4] Unlike picric acid, which can form dangerously sensitive and unstable metal
picrates when in contact with metal shell casings, the ammonium salt is significantly more
stable and less reactive with metals, a crucial safety advantage in munitions.[9][10][11][12]
While slightly less powerful than TNT, its insensitivity was its primary tactical advantage.[1][5]
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Data Presentation: Comparative Properties of Early

Explosives

The following table summarizes the key quantitative properties of Dunnite in comparison to its

precursor, picric acid, and its eventual successor, TNT.

Dunnite o
. L . Trinitrotoluene
Property (Ammonium Picric Acid (TNP)
] (TNT)
Picrate)
Chemical Formula CesHsN4O7 CesH3N307 C7HsN30e6
Molar Mass 246.14 g/mol 229.10 g/mol 227.13 g/mol
Yellow crystalline Colorless to yellow )
Appearance ] ] Pale yellow solid
solid[1][2] solid[9]
Density 1.719 g/em3[1][2][3] 1.763 g/cm3[9] 1.654 g/cm3
) ) 265 °C (decomposes)
Melting Point 122.5 °C[9] 80.9 °C
[11[2][3]
_ . 7,040 - 7,154 m/s
Detonation Velocity 7,350 m/s 6,900 m/s

(pressed)[1]

Impact Sensitivity

Very low (>100 cm
drop with 2 kg load)[1]

High (sensitive to
shock/friction)[12]

Low (insensitive)

Friction Sensitivity

Very low (no
explosions in

pendulum tests)[1]

High (sensitive)[12]

Low (insensitive)

Solubility in Water

10 g/L at 20 °C[2][3]

12.7 g/L[9]

0.13 g/L

Synthesis and Manufacturing Workflow

The synthesis of Dunnite is a straightforward acid-base neutralization reaction. This process

was a key advantage, as it converted the hazardous picric acid into a much safer, more

handleable explosive.
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Experimental Protocols: Laboratory Synthesis of
Ammonium Picrate

e Preparation: 20.0 grams (0.087 mol) of picric acid is dissolved or suspended in 200 mL of hot
water (approximately 80 °C) in a non-metallic beaker to form a slurry.[2]

o Neutralization: Concentrated aqueous ammonia solution (28-30% NHs) is added gradually to
the stirred picric acid slurry.[1][2] The addition continues until the solution tests neutral (pH 7-
8), indicating the complete conversion of the acid to its ammonium salt.[2]

» Crystallization: The clear yellow solution is allowed to cool slowly to 5 °C. This promotes the
formation of pure, yellow crystalline needles of ammonium picrate.[2]

« Isolation and Drying: The crystals are collected via vacuum filtration. The product is then
washed with cold water to remove any residual unreacted acid or ammonia.

 Finishing: The final product is air-dried or vacuum-dried at a low temperature to yield pure
Dunnite, which can then be pressed into munitions.[1]

Visualization: Dunnite Synthesis Workflow
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Caption: Workflow for the synthesis of Dunnite via neutralization.
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Application in Armor-Piercing Munitions

The primary and most vital use of Dunnite was as the main bursting charge in large-caliber
armor-piercing (AP) and coastal defense projectiles.[1][5] Adopted by the U.S. Navy in 1907, it
was used in shells ranging from 3 inches up to 16 inches in caliber.[1][5]

The tactical doctrine behind Dunnite-filled shells was novel. Previous explosives like picric acid
were often so sensitive that they would detonate on impact with heavy armor, shattering the
shell externally and dissipating most of their energy.[13] Dunnite's insensitivity solved this
problem. An AP shell filled with Dunnite was designed to use its kinetic energy to punch
through the hardened face of an enemy warship's armor plate first. Only after successful
penetration would a delay-action base fuze initiate the Dunnite charge, causing a devastating
explosion inside the ship's vulnerable compartments.[14][15]

Data Presentation: U.S. Navy Armor-Piercing Projectile
Characteristics (Contextual)

While specific data for WWI-era Dunnite-filled shells is scarce, the following table of later
"super-heavy" AP shells illustrates the design principle of a small but potent bursting charge
relative to the projectile’s total weight.

Shell . . Bursting Charge % of
. . Caliber Total Weight .
Designation Charge Weight Total
Mark 3 AP 16-inch 2,100 Ibs 70 Ibs 3.3%
Mark 5
16-inch 2,240 Ibs 33.6 Ibs 1.5%
"Supershell”
Mark 8
16-inch 2,700 Ibs 40.9 Ibs 1.5%
"Supershell"

(Data from a
later period,
provided for
design context)
[16]
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Visualization: Armor-Piercing Shell Detonation
Sequence

Shell is Inside Target

Shell Body & Hardened Cap
or (e.g., Ship Interior)

Dunnite Charge
Detonates

Click to download full resolution via product page

Caption: Logical sequence of a Dunnite-filled AP shell.

Pioneering Use in Aerial Bombing

Dunnite holds the distinction of being the explosive filler in the first munitions ever dropped
from an airplane in an act of war.[6][7] This historic event occurred on November 1, 1911,
during the Italo-Turkish War in Libya.[6][8]

Italian Lieutenant Giulio Gavotti, flying an Etrich Taube monoplane, conducted the first aerial
bombing raid against Ottoman troops at the Ain Zara oasis.[6][8][17] The "bombs" were
modified Cipelli grenades, each weighing approximately 2 kg (4.5 1bs).[8] Gavotti performed the
raid by leaning out of his cockpit and manually throwing the grenades from an altitude of about
600 feet.[7][8] While the material damage was likely minimal, the psychological impact was
significant and it heralded the dawn of a new era in warfare, demonstrating the potential of
aircraft as offensive weapons.[6][7]

Visualization: First Aerial Bombing Workflow (1911)
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Caption: Process of the first military aerial bombing raid.

Experimental Protocols for Sensitivity Testing

The defining feature of Dunnite was its low sensitivity to impact and friction. While the precise
testing protocols from the early 1900s are not well-documented, they were designed to
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evaluate the same properties measured by modern standardized tests, such as the BAM

Fallhammer (for impact) and the BAM Friction test.

Protocol Principle: Impact Sensitivity (BAM Fallhammer
Method)

The BAM Fallhammer test determines a material's sensitivity to impact energy.[18][19]

Apparatus: Consists of a defined weight (e.g., 2 kg) that can be dropped from a variable,
measurable height onto a sample of the explosive material held between two steel anvils.[20]

Procedure: A small, measured amount of the explosive is placed on the lower anvil. The
weight is raised to a specific height and released, impacting the sample.[18]

Observation: The test is observed for any reaction, such as a flash, sound, or detonation.[21]
[22]

Determination: The height is varied over multiple trials to find the energy level at which a
reaction occurs. Dunnite was noted to be insensitive, requiring a drop height of over 100 cm
with a 2 kg weight to avoid an explosion, a testament to its stability.[1]

Protocol Principle: Friction Sensitivity (BAM Friction
Method)

This test measures a material's sensitivity to frictional stimuli.[23][24]

Apparatus: Consists of a fixed porcelain pin and a moving porcelain plate, onto which the
sample is placed. A weighted arm applies a specific load onto the pin.[25][26]

Procedure: A small sample of the explosive is placed on the porcelain plate. The weighted
pin is lowered onto the sample. An electric motor then moves the plate back and forth under
the pin.[23][26]

Observation: The test is observed for any reaction (spark, flame, or explosion).[23]

Determination: The load on the pin is varied across trials to determine the force required to
cause a reaction. Dunnite was reported to show no explosions in such friction tests,
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confirming its suitability for the violent forces experienced during the firing and impact of an
artillery shell.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.matec-conferences.org/articles/matecconf/pdf/2020/01/matecconf_sesam20_00011.pdf
https://www.dekra.us/en/process-safety-testing/explosivity-testing/
https://www.youtube.com/watch?v=iaEfsM_IrEc
https://smsenergetics.com/testing/sensitivity-testing/material-sensitivity
https://utec-corp.com/energetic-materials/bam-friction-device/
https://utec-corp.com/energetic-materials/bam-friction-device/
https://www.osti.gov/servlets/purl/273797
https://apps.dtic.mil/sti/tr/pdf/ADA119982.pdf
https://www.benchchem.com/product/b094429#early-uses-of-dunnite-in-munitions-and-aerial-bombing
https://www.benchchem.com/product/b094429#early-uses-of-dunnite-in-munitions-and-aerial-bombing
https://www.benchchem.com/product/b094429#early-uses-of-dunnite-in-munitions-and-aerial-bombing
https://www.benchchem.com/product/b094429#early-uses-of-dunnite-in-munitions-and-aerial-bombing
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b094429?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

